Cas no 681837-56-9 (N-(3-aminopropyl)-3-methylfuran-2-carboxamide)

• Product Name: N-(3-aminopropyl)-3-methylfuran-2-carboxamide
• CAS No: 681837-56-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 3102315
• PubChem ID: 5134667
• Update Time: 2025-06-07

N-(3-aminopropyl)-3-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-3-methylfuran-2-carboxamide
• AKOS000178052
• STK680843
• CS-0288534
• 681837-56-9
• EN300-147982

• Inchi： 1S/C9H14N2O2/c1-7-3-6-13-8(7)9(12)11-5-2-4-10/h3,6H,2,4-5,10H2,1H3,(H,11,12)
• InChI Key： FSVZRKHUXDCFIY-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(NCCCN)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-aminopropyl)-3-methylfuran-2-carboxamide

Professional Introduction to N-(3-aminopropyl)-3-methylfuran-2-carboxamide (CAS No. 681837-56-9)

N-(3-aminopropyl)-3-methylfuran-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 681837-56-9, this compound represents a unique molecular structure that combines a furyl moiety with an amide functional group, linked to an aminopropyl chain. This distinctive architecture makes it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and drug candidates.

The compound's structure is characterized by a 3-methylfuran-2-carboxamide core, which is known for its versatility in medicinal chemistry. The furyl ring, a five-membered aromatic heterocycle containing one oxygen atom, is a common feature in many biologically active compounds. Its presence often contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, in a specific manner. The amide group, on the other hand, provides a polar and hydrophilic region that can enhance solubility and binding affinity.

The 3-aminopropyl side chain extends from the amide nitrogen, introducing a basic functional group that can participate in hydrogen bonding or ionic interactions. This feature is particularly valuable in drug design, as it allows the compound to form stable interactions with negatively charged or polar regions of biological targets. Additionally, the presence of a methyl group on the furyl ring may influence the electronic properties of the molecule, potentially affecting its reactivity and binding characteristics.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. The N-(3-aminopropyl)-3-methylfuran-2-carboxamide (CAS No. 681837-56-9) fits well within this trend, as it combines elements known to enhance pharmacological activity. For instance, studies have shown that furyl derivatives often exhibit antimicrobial and anti-inflammatory properties. The amide linkage is also frequently employed in drug molecules due to its stability and ability to modulate bioactivity.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The specific arrangement of functional groups on its molecular framework suggests that it could serve as a scaffold for designing molecules with enhanced selectivity and reduced toxicity. Researchers have been exploring its potential in various therapeutic areas, including oncology and neurology, where precise targeting is crucial for effective treatment.

The synthesis of N-(3-aminopropyl)-3-methylfuran-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the furyl carboxylic acid derivative, which is then converted into the corresponding amide using an appropriate amino reagent. The introduction of the 3-aminopropyl side chain can be achieved through nucleophilic substitution or other coupling reactions, depending on the synthetic strategy employed.

The compound's physicochemical properties are also of great interest for formulation development. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for different applications. Preliminary studies have indicated that modifications to the molecular structure can significantly impact these properties, making it possible to tailor the compound for specific needs.

In conclusion, N-(3-aminopropyl)-3-methylfuran-2-carboxamide (CAS No. 681837-56-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for designing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its properties and reactivity, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.